5-Azido-1,2,3-trifluorobenzene

• IUPAC Name: 5-azido-1,2,3-trifluorobenzene
• InChI: InChI=1S/C6H2F3N3/c7-4-1-3(11-12-10)2-5(8)6(4)9/h1-2H
• InChI Key: XKLCBNYUWMFGLU-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1F)F)F)N=[N+]=[N-]
• Molecular Formula: C6H2F3N3
• Molecular Weight: 173.10 g/mol
• CAS No.: 1342016-86-7

Description

Molecular Structure Analysis

The molecular structure of 5-Azido-1,2,3-trifluorobenzene consists of a benzene ring with three fluorine atoms and an azido group attached. The exact positions of these substituents on the benzene ring can be determined by the numbering in the compound’s name.

Mechanism of Action

Target of Action

Azido compounds are generally reactive and can interact with a variety of biological targets. They are often used in the synthesis of pharmaceuticals and other bioactive compounds .

Mode of Action

The azido group is highly reactive, which allows it to participate in various chemical reactions. For instance, azido compounds can undergo click reactions, a type of chemical reaction used in bioconjugation .

Biochemical Pathways

Azido compounds can potentially interfere with various biochemical processes due to their reactivity .

Result of Action

Azido compounds can potentially cause cellular damage due to their reactivity .

Advantages and Limitations for Lab Experiments

The main advantages of using 5-Azido-1,2,3-trifluorobenzene in laboratory experiments are its high reactivity, low toxicity, and the fact that it can be easily synthesized. These advantages make it a useful reagent for a variety of organic synthesis reactions and bioconjugation reactions. However, there are some limitations to using this compound in laboratory experiments, such as its potential to cause damage to cells and tissues, and its toxicity to a variety of organisms.

Future Directions

There are a number of potential future directions for the use of 5-Azido-1,2,3-trifluorobenzene in scientific research. One potential direction is the use of this compound as a reagent for the synthesis of new fluorinated aromatic compounds, as well as the synthesis of new biomolecules. Additionally, this compound could be used in the development of new photolabile protecting groups, and as a substrate for the bioconjugation of peptides and proteins to a variety of surfaces. Finally, this compound could be used in the development of new therapeutic agents, as it has the potential to be used as a drug delivery system.

Scientific Research Applications

5-Azido-1,2,3-trifluorobenzene is commonly used as a reagent for organic synthesis, as a photolabile protecting group, and as a substrate for bioconjugation. It can be used as a reagent in a variety of organic synthesis reactions, such as the synthesis of other fluorinated aromatic compounds, and as a photolabile protecting group to protect sensitive functional groups during synthesis. This compound can also be used as a substrate for bioconjugation reactions, as it is highly reactive and can be used to attach biomolecules, such as peptides and proteins, to a variety of surfaces.